Capacity control of ferric coordination polymers by zinc nitrate for lithium-ion batteries†
RSC Advances Pub Date: 2016-09-05 DOI: 10.1039/C6RA17608A
Abstract
Ferric coordination polymers were synthesized via a hydrothermal process. With the addition of zinc nitrate, the as-prepared Fe(Zn)–BDC@300 shows rod-like morphology and exhibits superior electrochemical performance as an anode material for lithium-ion batteries. It shows a reversible capacity of 863.4 mA h g−1 at 0.1 A g−1 after 120 cycles.
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